Cas no 929617-30-1 (5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine)

5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine structure
929617-30-1 structure
Product Name:5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine
CAS No:929617-30-1
MF:C7H6BrN3
MW:212.046639919281
MDL:MFCD12024520
CID:839078
PubChem ID:25222947
Update Time:2024-10-26

5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine
    • 5-bromo-3-methyl-2H-pyrazolo[3,4-c]pyridine
    • OPJNRVAWKYSENX-UHFFFAOYSA-N
    • SB10474
    • FCH1409027
    • VP13621
    • AB0027712
    • AX8160330
    • W9578
    • ST24029390
    • 3-Methyl-5-bromo-1H-pyrazolo[3,4-c]pyridine
    • 5-bromanyl-3-methyl-2H-pyrazolo[3,4-c]pyridine
    • A844405
    • 5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine (ACI)
    • DS-0644
    • MFCD12024520
    • SY067279
    • AKOS015834474
    • CS-W022321
    • J-517032
    • DA-19153
    • 929617-30-1
    • SCHEMBL13906113
    • DTXSID00649372
    • MDL： MFCD12024520
    • Inchi： 1S/C7H6BrN3/c1-4-5-2-7(8)9-3-6(5)11-10-4/h2-3H,1H3,(H,10,11)
    • InChI Key： OPJNRVAWKYSENX-UHFFFAOYSA-N
    • SMILES： BrC1C=C2C(NN=C2C)=CN=1

Computed Properties

  • Exact Mass: 210.97500
  • Monoisotopic Mass: 210.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.755
  • PSA: 41.57000
  • LogP: 2.02880

5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine Pricemore >>

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5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine Production Method

Production Method 1

1114523-56-6 1114523-56-6
929617-30-1 929617-30-1
Reaction Conditions
1.1 Reagents: Hydrazine Solvents: Ethylene glycol ;  3.5 h, 165 °C
Reference
Preparation of pyrazolo[3,4-c]pyridine compounds as Pim kinase inhibitors useful for treating disorders such as cancer
, United States, , ,

Production Method 2

1114523-56-6 1114523-56-6
929617-30-1 929617-30-1
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethylene glycol ;  3.5 h, 165 °C
Reference
Heteroarylpyridone and azapyridone compounds as inhibitors of BTK activity and their preparation
, World Intellectual Property Organization, , ,

Production Method 3

929617-30-1 929617-30-1
Reaction Conditions
Reference
Inhibitors of Akt activity
, World Intellectual Property Organization, , ,

Production Method 4

1114523-56-6 1114523-56-6
929617-30-1 929617-30-1
Reaction Conditions
1.1 Reagents: Hydrazine Solvents: 1,2-Dimethoxyethane ;  rt; 3.5 h, 165 °C
Reference
A facile method for the synthesis of substituted pyrazolo[3,4-c]pyridines
Verma, Sharad K.; LaFrance, Louis V., Tetrahedron Letters, 2009, 50(4), 383-385

Production Method 5

1114523-56-6 1114523-56-6
929617-30-1 929617-30-1
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethylene glycol ;  4 h, 165 °C
Reference
Preparation of indazoles for treating hyperproliferative diseases
, World Intellectual Property Organization, , ,

Production Method 6

1114523-56-6 1114523-56-6
929617-30-1 929617-30-1
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethylene glycol ;  72 h, 120 °C
Reference
Preparation of pyrazolopyridines as T-type calcium channel antagonists and uses thereof
, World Intellectual Property Organization, , ,

Production Method 7

1114523-56-6 1114523-56-6
929617-30-1 929617-30-1
Reaction Conditions
1.1 Reagents: Hydrazine Solvents: 1-Butanol ;  2 h, 180 °C
Reference
Discovery of a novel 2,3-dimethylimidazo[1,2-a]pyrazine-6-carboxamide M4 positive allosteric modulator (PAM) chemotype
Temple, Kayla J.; Engers, Julie L.; Long, Madeline F.; Watson, Katherine J.; Chang, Sichen; et al, Bioorganic & Medicinal Chemistry Letters, 2020, 30(3),

Production Method 8

929617-29-8 929617-29-8
929617-30-1 929617-30-1
Reaction Conditions
1.1 Reagents: Sodium nitrite Solvents: Acetic acid ,  Water ;  15 min, rt; 1 d, rt
Reference
Design and synthesis of pyridine-pyrazolopyridine-based inhibitors of protein kinase B/Akt
Zhu, Gui-Dong; Gong, Jianchun; Gandhi, Viraj B.; Woods, Keith; Luo, Yan; et al, Bioorganic & Medicinal Chemistry, 2007, 15(6), 2441-2452

5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine Raw materials

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